Cas no 1806745-90-3 (Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806745-90-3
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838100
• Update Time: 2025-05-25

Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-6(18)3-4-2-5(20-10(13,14)15)7(16)8(17-4)9(11)12/h2,9H,3H2,1H3
• InChI Key： ZOUZZAUVKMCGDW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(CC(=O)OC)=NC=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806745-90-3)

The compound Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806745-90-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as fluorinated molecules often require fewer synthetic steps and generate less waste. The compound's CAS No. 1806745-90-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate is its versatility in cross-coupling reactions, particularly in palladium-catalyzed transformations. This property makes it a preferred choice for constructing complex heterocyclic frameworks, which are prevalent in medicinal chemistry. Additionally, the presence of the trifluoromethoxy group enhances the compound's lipophilicity, a critical factor in drug design for improving membrane permeability.

The synthesis and applications of Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate are often discussed in the context of precision agriculture and drug discovery. For instance, its derivatives are being explored for their potential to target specific enzymes or receptors in pests and pathogens, reducing the environmental impact of agrochemicals. Similarly, in pharmaceuticals, the compound's scaffold is investigated for its ability to modulate biological pathways with high selectivity.

From a commercial perspective, Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate is available through specialized chemical suppliers, often in small to medium quantities for research purposes. Its CAS No. 1806745-90-3 serves as a unique identifier in procurement databases, ensuring accurate sourcing. Researchers are advised to consult safety data sheets (SDS) and handle the compound under standard laboratory conditions, given its reactive functional groups.

In conclusion, Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate represents a compelling example of modern heterocyclic chemistry. Its multifaceted applications, coupled with the rising interest in fluorinated building blocks, position it as a compound of enduring significance in both academic and industrial settings. Future studies will likely uncover additional uses, further solidifying its role in advancing synthetic chemistry and materials science.